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Compound of Interest

Compound Name: (E)-3-Pentenoic acid

Cat. No.: B036468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

(E)-3-Pentenoic acid (CAS RN: 1617-32-9), an unsaturated carboxylic acid. The information

presented herein is intended to support research, development, and quality control activities by

providing key data points and outlining the standard methodologies for their determination.

Core Physical and Chemical Properties
(E)-3-Pentenoic acid is a five-carbon unsaturated fatty acid.[1] Its physical characteristics are

determined by its molecular structure, which includes a carboxyl group and a trans-configured

double bond. These features influence its polarity, intermolecular interactions, and,

consequently, its macroscopic properties.

Quantitative Data Summary
The following table summarizes the key physical properties of (E)-3-Pentenoic acid based on

available literature and database information.
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Property Value Notes

Molecular Formula C₅H₈O₂ [2]

Molecular Weight 100.12 g/mol [2][3][4]

Melting Point 1.5 °C [2]

Boiling Point 192-194 °C At 760 mmHg (lit.)[2][5][6]

~187 °C [1]

Density 0.986 g/mL At 20 °C (lit.)[2][6][7]

Refractive Index (n 20/D) 1.435 [2][5]

Acidity (pKa) 4.51 At 25 °C[2]

LogP (o/w) 1.070 [2]

Water Solubility 2.06e+004 mg/L At 25 °C (estimated)[8]

Appearance
Colorless to pale yellow clear

liquid
[2][8]

Physical State Liquid At room temperature[2][7]

Experimental Protocols for Property Determination
The accurate determination of physical properties is fundamental to chemical characterization.

The values cited in this guide are typically determined using well-established laboratory

protocols. While specific experimental reports for (E)-3-Pentenoic acid are not detailed in

publicly available literature, the following methodologies represent standard practices for

carboxylic acids.[9][10]

General Workflow for Physical Property Characterization
The following diagram illustrates a generalized workflow for the experimental determination of

the key physical properties of a liquid chemical compound such as (E)-3-Pentenoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
https://www.chemsrc.com/en/cas/1617-32-9_908013.html
https://pubchem.ncbi.nlm.nih.gov/compound/5282706
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6396462_EN.htm
https://www.sigmaaldrich.com/GB/en/product/aldrich/77047
https://en.wikipedia.org/wiki/Pentenoic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
https://www.sigmaaldrich.com/GB/en/product/aldrich/77047
https://www.medchemexpress.com/e-3-pentenoic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6396462_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
http://www.thegoodscentscompany.com/data/rw1538661.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
http://www.thegoodscentscompany.com/data/rw1538661.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396461.htm
https://www.medchemexpress.com/e-3-pentenoic-acid.html
https://www.benchchem.com/product/b036468?utm_src=pdf-body
https://www.scribd.com/doc/135892082/lab-properties-of-carboxylic-acids
https://www.ck12.org/flexi/chemistry/Carboxylic-Acids/discuss-the-physical-properties-of-carboxylic-acids/
https://www.benchchem.com/product/b036468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Purity

Property Determination

Data Analysis & Reporting

Sample Acquisition
(CAS: 1617-32-9)

Purity Analysis
(e.g., GC, NMR)

Verify ≥95% Purity

Boiling Point
(Distillation Method)

Density
(Pycnometer @ 20°C)

Refractive Index
(Abbe Refractometer)

Melting Point
(Capillary Method)

Data Compilation

Comparison with
Literature Values

Technical Data Sheet
Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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